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In the dynamic world of flavor science, the quest for novel ingredients that can enhance
sensory experiences while meeting consumer demands for cleaner labels and healthier
products is paramount. N-trans-Cinnamoyl-L-phenylalanine (CiA-Phe), a compound belonging
to the N-phenylpropenoyl-L-amino acids family found naturally in some plants, has emerged as
a significant candidate for flavor enhancement.[1] This molecule, with the CAS number 4950-
65-6, is not just another flavoring agent; it functions as a sophisticated flavor modifier, primarily
enhancing the "kokumi" sensation.[2][3][4]

Kokumi, a Japanese term, describes a complex sensory experience characterized by richness,
thickness, mouthfulness, and continuity—a quality that cannot be defined by the five basic
tastes alone.[5][6] Substances that elicit this sensation, like CiA-Phe, do not have a strong
taste of their own but amplify and round out the flavors already present in a food matrix. Recent
research has demonstrated that CiA-Phe can significantly enhance sourness, umami, and the
lingering perception of saltiness, making it a valuable tool for creating more satisfying and
impactful flavor profiles, particularly in low-sodium or low-fat formulations.[1][7][8]

This document serves as a comprehensive guide to the application of trans-Cinnamoyl-L-
phenylalanine. It provides an in-depth look at its mechanism of action, detailed protocols for its
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evaluation, and practical insights for its use in research and product development.

Physicochemical Properties

A thorough understanding of the compound's properties is the foundation for its effective

application.

Property Value Source
(2S)-3-phenyl-2-[(E)-3-

Chemical Name phenylprop-2- [2]
enoylamino]propanoic acid
trans-Cinnamoyl-phe-OH,

Synonyms Cinnamoyl-(trans)-L- [419]
phenylalanine

CAS Number 4950-65-6 [3]

Molecular Formula C1sH17NO3 [3]

Molecular Weight 295.34 g/mol 9]

Purity = 95-98% [31[9]

Appearance White to off-white powder

Melting Point 158-164 °C 9]

Store at 0-8°C in a dry, well-
Storage . [9]
ventilated place.

Mechanism of Action: The "Kokumi" Effect

The flavor-enhancing properties of trans-Cinnamoyl-L-phenylalanine are rooted in its ability to
interact with specific taste receptors on the human tongue. Unlike traditional flavor ingredients
that activate primary taste receptors (sweet, sour, salty, bitter, umami), CiA-Phe acts as a
modulator.

Recent molecular docking and dynamics simulations have provided compelling evidence for its
mechanism.[1] CiA-Phe exhibits a significant binding affinity for several key taste receptors:
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e Umami (T1R1/T1R3): By binding to the TLR1/T1R3 heterodimer, the primary receptor for
umami taste, CiA-Phe enhances the perception of savory and brothy notes.

e Sourness (OTOP1): Interaction with the OTOP1 proton channel, responsible for detecting
sour tastes, leads to an amplified sourness perception.

e Saltiness (TMC4): The compound is also suggested to interact with the TMC4 channel,
which plays a role in salt taste perception, prolonging the salty sensation.[1]

This multi-receptor interaction model explains the compound's broad-spectrum enhancement
capabilities. Furthermore, the action of many kokumi substances is mediated through the
calcium-sensing receptor (CaSR).[10][11][12] Activation of CaSR in taste cells by compounds
like CiA-Phe is believed to trigger downstream signaling that sensitizes and amplifies the
signals from other taste receptors, leading to the characteristic kokumi effects of enhanced
complexity, mouthfulness, and flavor longevity.[6][13]
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Figure 1: Proposed Mechanism of CiA-Phe Flavor Enhancement
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Caption: Proposed interaction of CiA-Phe with multiple taste receptors.

Applications in Flavor Science

The unique properties of trans-Cinnamoyl-L-phenylalanine open up a wide range of
applications in the food, beverage, and pharmaceutical industries. Its primary function is to
build a flavor foundation, enhancing mouthfeel and amplifying key taste attributes without
adding a distinct flavor of its own.
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Recommended
Application Area Function Concentration Range (in
final product)

Enhances umami, saltiness,
Soups, Broths, and Sauces and overall richness. Adds a 10 - 100 mg/L

lingering, satisfying mouthfeel.

Compensates for flavor loss by
Low-Sodium Products prolonging and enhancing the 20 - 100 mg/L

perception of saltiness.

Improves mouthfeel and
Low-Fat Products (e.qg., ) o
) creaminess, mimicking the 15-75 mg/L
dressings, yogurts) )
sensory attributes of fat.[7][8]

Masks off-notes and builds a
Plant-Based Meat Analogs more complex, savory, and 25 - 100 mg/kg

"meaty" flavor profile.

, Enhances sourness and
Beverages (e.g., citrus) N ) 1-20 mg/L
fruitiness, masks bitterness.[7]

Masks the bitterness of active
) ) pharmaceutical ingredients ) o
Pharmaceutical Formulations ] Varies by application
(APIs) and improves

palatability.

Note: The optimal concentration is highly dependent on the food matrix and desired sensory
outcome. Benchtop experimentation is crucial.

Experimental Protocols

To effectively evaluate and utilize trans-Cinnamoyl-L-phenylalanine, a systematic approach
combining analytical chemistry and sensory science is essential.

Protocol 4.1: Preparation of Stock Solutions

Rationale: Accurate preparation of stock solutions is critical for reproducible results. Due to its
chemical structure, CiA-Phe has limited solubility in water. A food-grade solvent is required.
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Materials:

e trans-Cinnamoyl-L-phenylalanine (=98% purity)

e Propylene Glycol (PG) or 5% Ethanol (food grade)

e Deionized water

e Analytical balance

e Volumetric flasks

o Magnetic stirrer and stir bar

Procedure:

Weighing: Accurately weigh 100 mg of trans-Cinnamoyl-L-phenylalanine powder.

e Initial Dissolution: Transfer the powder to a 100 mL volumetric flask. Add 20 mL of Propylene
Glycol or 5% Ethanol.

e Mixing: Place the flask on a magnetic stirrer and mix at a moderate speed until the powder is
fully dissolved. Gentle warming (to ~40°C) can aid dissolution but avoid overheating.

 Dilution: Once fully dissolved, slowly add deionized water to the 100 mL mark.

e Final Mixing: Invert the flask several times to ensure a homogenous solution. This creates a
1000 mg/L (1000 ppm) stock solution.

Storage: Store the stock solution in a sealed, amber glass bottle at 4°C for up to one week.

Protocol 4.2: Sensory Evaluation of Flavor Enhancement

Rationale: Human sensory panels are the definitive tool for assessing flavor modification.[14]
This protocol uses Quantitative Descriptive Analysis (QDA) to measure the intensity of specific
sensory attributes.[15]

4.2.1. Objective: To quantify the enhancing effect of CiA-Phe on umami, saltiness, and
mouthfulness in a model food system.

© 2026 BenchChem. All rights reserved. 6/14 Tech Support


https://everglowspirits.com/sensory-assessment-how-to-implement-flavour-evaluation-techniques/
https://www.femaflavor.org/sites/default/files/2024-06/FEMA%20Sensory%20Guidance%20January%202022%20Member%20Distribution%20020322%20final.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b554616?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

4.2.2. Panelist Selection and Training:

o Selection: Recruit 10-12 individuals screened for their ability to detect basic tastes and their
interest in the task.[15]

e Training: Conduct several training sessions to familiarize panelists with the sensory attributes
to be evaluated (e.g., umami, saltiness, thickness, mouthfulness, continuity). Provide
reference standards for each attribute. Ensure panelists can reliably use the rating scale.[16]

4.2.3. Test Environment:

e Conduct evaluations in a dedicated sensory analysis room with controlled lighting,
temperature, and ventilation to minimize distractions.[17][18][19]

e Ensure the area is free from competing aromas.[19]
» Provide individual booths for each panelist to prevent interaction and bias.[17]
4.2.4. Sample Preparation:

» Base: Prepare a simple, neutral-tasting chicken or vegetable broth. A basic salt solution
(e.g., 0.5% NaCl) can also be used to specifically test salt enhancement.

o Test Samples: Using the 1000 mg/L stock solution, prepare samples with final CiA-Phe
concentrations of 0 (Control), 10, 50, and 100 mg/L in the broth.

e Presentation: Serve 20 mL of each sample, heated to a consistent temperature (e.g., 50°C),
in identical cups labeled with random three-digit codes.[15]

o Randomization: The presentation order of the samples must be randomized for each panelist
to avoid order effects.[17]

o Palate Cleanser: Provide room-temperature deionized water and unsalted crackers for
panelists to cleanse their palates between samples.[15]

4.2.5. Evaluation Procedure:

 Instruct panelists to evaluate the samples in the presented order.
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e For each sample, they should rate the intensity of the following attributes on a 10-cm line
scale anchored with "Not at all intense" on the left (0) and "Very intense" on the right (10):

o Umami/Savory

o Saltiness

o Thickness/Mouthfulness

o Flavor Longevity (aftertaste)
e Allow a 2-minute break between samples for palate cleansing.
4.2.6. Data Analysis:

o Measure the distance from the left anchor (0) on the 10-cm line scale for each attribute for
each panelist.

o Analyze the collected data using a two-way Analysis of Variance (ANOVA) with "Sample" and
"Panelist" as factors.

« |If the ANOVA shows a significant effect for the "Sample" factor, perform a post-hoc test, such
as Tukey’s Honestly Significant Difference (HSD), to determine which concentrations are
significantly different from the control (p < 0.05).[15]
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Caption: A typical workflow for sensory evaluation of a flavor enhancer.
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Data Interpretation and Troubleshooting

Example Data Table:

Sample (CiA-Phe Mean Umami Score  Mean Saltiness Mean Mouthfulness
Conc.) (= SEM) Score (+ SEM) Score (+ SEM)
Control (0 mg/L) 3.2+£0.3 45+0.2 21+0.2

10 mg/L 3.8+04 49+0.3 2903

50 mg/L 55+£0.3° 5.8+0.2° 4.8 £0.4°

100 mg/L 6.8 +0.4° 6.5+0.3° 6.2 +0.5°

@ Indicates a

statistically significant
difference from the
Control (p < 0.05)
based on Tukey's
HSD test.

Interpretation:

» A statistically significant increase in the mean scores for umami, saltiness, and mouthfulness
at 50 and 100 mg/L demonstrates the efficacy of CiA-Phe as a flavor enhancer in this matrix.

e The dose-dependent increase in scores suggests a direct relationship between
concentration and sensory effect within this range.[1]

Troubleshooting:

» High Variability in Scores: May indicate insufficient panelist training or panelist fatigue.
Ensure training is thorough and limit the number of samples per session.[17]

» No Significant Effect: The concentration range may be too low for the specific food matrix.
Test higher concentrations. Alternatively, the matrix itself may contain ingredients that mask
the effect.
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o Perception of Off-Notes: While CiA-Phe is largely tasteless, at very high concentrations it
may impart subtle notes. If off-notes are reported, this may indicate the upper limit of the
practical usage range. Purity of the compound is also critical; ensure it is of high analytical
grade.

Conclusion

trans-Cinnamoyl-L-phenylalanine represents a significant advancement in flavor modification
technology. Its demonstrated ability to enhance umami, sourness, and saltiness through a
sophisticated "kokumi" mechanism provides food scientists and product developers with a
powerful tool for creating richer, more satisfying sensory experiences.[1] By following rigorous
evaluation protocols, researchers can effectively harness the potential of this compound to
address key industry challenges, including sodium and fat reduction, off-note masking, and the
overall improvement of flavor quality in a wide array of applications.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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